(5R)-5-tert-butyl-1-[(3S)-3-phenyl-3-(phenylthio)propyl]-2-azepanone

• Molecular Formula: C25H33NOS
• Molecular Weight: 395.6 g/mol
• IUPAC Name: (5R)-5-tert-butyl-1-[(3S)-3-phenyl-3-phenylsulfanylpropyl]azepan-2-one
• InChI: InChI=1S/C25H33NOS/c1-25(2,3)21-14-15-24(27)26(18-16-21)19-17-23(20-10-6-4-7-11-20)28-22-12-8-5-9-13-22/h4-13,21,23H,14-19H2,1-3H3/t21-,23+/m1/s1
• InChI Key: UODHBKAFNBRALE-GGAORHGYSA-N
• Isomeric SMILES: CC(C)(C)[C@@H]1CCC(=O)N(CC1)CC[C@@H](C2=CC=CC=C2)SC3=CC=CC=C3
• Canonical SMILES: CC(C)(C)C1CCC(=O)N(CC1)CCC(C2=CC=CC=C2)SC3=CC=CC=C3

Description

(5R)-5-tert-butyl-1-[(3S)-3-phenyl-3-(phenylthio)propyl]-2-azepanone is a member of caprolactams.

Scientific Research Applications

Catalytic Non-Enzymatic Kinetic Resolution

The compound (5R)-5-tert-butyl-1-[(3S)-3-phenyl-3-(phenylthio)propyl]-2-azepanone, while not directly mentioned, may fall within the broader category of substances that can undergo catalytic non-enzymatic kinetic resolution. This process is significant in asymmetric organic synthesis, providing a method to resolve racemic mixtures into enantiopure compounds. The review by Pellissier (2011) emphasizes the progress in developing chiral catalysts that allow for high enantioselectivity and yield, showcasing the importance of such compounds in synthetic chemistry (Pellissier, 2011).

Environmental Degradation and Fate

A review by Thornton et al. (2020) on ethyl tert-butyl ether (ETBE) discusses the biodegradation and fate of gasoline ethers in soil and groundwater, highlighting microbial pathways that could also be relevant for the degradation of structurally similar compounds like this compound. This research outlines how microorganisms degrade ETBE, potentially offering insights into the environmental behavior of related compounds (Thornton et al., 2020).

Polymer Membrane Application for Purification

Pulyalina et al. (2020) explore the use of polymer membranes in the purification of fuel additives like Methyl Tert-butyl Ether (MTBE), which shares functional groups with the compound . This review could provide a framework for understanding how similar compounds might be separated from mixtures, emphasizing the role of specific polymer materials in achieving selective separation and purification processes (Pulyalina et al., 2020).

Terpolymerization and Chemical Recycling

The synthesis and application of terpolymers, as reviewed by Srivastava et al. (2002), and the chemical recycling of poly(ethylene terephthalate) by Karayannidis and Achilias (2007) may provide insight into potential polymer-related applications for the compound . These studies explore innovative approaches to polymerization and recycling, which could be relevant for designing new materials and recycling strategies for compounds with similar chemical structures (Srivastava et al., 2002); (Karayannidis & Achilias, 2007).